Cas no 754915-78-1 (Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino-)
754915-78-1 structure
Product Name:Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino-
CAS No:754915-78-1
MF:C18H16N2O8S2
MW:452.458242416382
CID:539461
PubChem ID:71403765
Update Time:2025-04-19
Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino-
- 5-amino-2-[4-(4-amino-2-sulfophenoxy)phenoxy]benzenesulfonic acid
- 754915-78-1
- 2,2'-[1,4-Phenylenebis(oxy)]bis(5-aminobenzene-1-sulfonic acid)
- DTXSID30824655
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- Inchi: 1S/C18H16N2O8S2/c19-11-1-7-15(17(9-11)29(21,22)23)27-13-3-5-14(6-4-13)28-16-8-2-12(20)10-18(16)30(24,25)26/h1-10H,19-20H2,(H,21,22,23)(H,24,25,26)
- InChI Key: AHUWVXVKAPJQSJ-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=CC=1OC1C=CC(=CC=1)OC1C=CC(=CC=1S(=O)(=O)O)N)N)(=O)(=O)O
Computed Properties
- Exact Mass: 452.03488
- Monoisotopic Mass: 452.03480782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 196Ų
Experimental Properties
- PSA: 179.24
Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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